Enhanced photocatalytic activity of brown H4Nb6O17/g-C3N4 composite for visible-light driven H2O2 production†
Energy Advances Pub Date: 2022-02-03 DOI: 10.1039/D1YA00038A
Abstract
A novel form of brown H4Nb6O17 was synthesised by annealing niobate nanoscrolls at 300 °C. A composite heterojunction between this brown niobate and g-C3N4 was formed, and shown to have enhanced photocatalytic activity for the ORR and H2O2 production of 1.8 μmol after 3 hours. The formation of a heterojunction between the two components was shown to alter the chemical environment and suppress the PL signal, and a band diagram of the system is proposed based on our results.
Recommended Literature
- [1] Embroidered electrochemical sensors for biomolecular detection†
- [2] Mechanistic insights for regulating the site occupancy, valence states and optical transitions of Mn ions in yttrium–aluminum garnets via codoping†
- [3] Site-selective immobilisation of functional enzymes on to polystyrene nanoparticles†‡
- [4] Enhancement of electroactive β phase crystallization and dielectric constant of PVDF by incorporating GeO2 and SiO2 nanoparticles
- [5] How side chains affect conformation and electrical properties of poly(acrylic acid) in solution?
- [6] Joint Pharmaceutical Analysis Group
- [7] Front cover
- [8] Charge-transfer phase transition and zero thermal expansion in caesium manganese hexacyanoferrates†
- [9] Pterocladiella capillacea-stabilized silver nanoparticles as a green approach toward antibacterial biomaterials†
- [10] Rapid recognition of fatal cyanide in water in a wide pH range by a trifluoroacetamido based metal–organic framework†
Journal Name：Energy Advances
Research Products
-
CAS no.: 14919-36-9
-
CAS no.: 113305-56-9
-
CAS no.: 128221-48-7
